Cas no 849538-17-6 (N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide
• CAS No: 849538-17-6
• MF: C₂₀H₂₃N₅OS
• MW: 381.494522333145
• CID: 6456517
• PubChem ID: 4819563
• Update Time: 2025-08-03

N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• 849538-17-6
• N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide
• starbld0005548
• EN300-26689207
• Z24120007
• N-(1-cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• AKOS001211761

• Inchi： 1S/C20H23N5OS/c21-14-20(11-5-2-6-12-20)23-17(26)13-27-19-22-18(15-9-10-15)25(24-19)16-7-3-1-4-8-16/h1,3-4,7-8,15H,2,5-6,9-13H2,(H,23,26)
• InChI Key： YIWNDMMMNOFIKA-UHFFFAOYSA-N
• SMILES： S(CC(NC1(C#N)CCCCC1)=O)C1=NN(C2C=CC=CC=2)C(C2CC2)=N1

Computed Properties

• Exact Mass: 381.16233155g/mol
• Monoisotopic Mass: 381.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų

Additional information on N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide

Introduction to N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide and Its Significance in Modern Chemical Biology

N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide, a compound with the CAS number 849538-17-6, represents a fascinating intersection of chemical structure and biological function. This compound has garnered attention in the scientific community due to its unique molecular architecture and potential applications in pharmaceutical research and development. The intricate arrangement of functional groups within its structure suggests a multifaceted role in modulating biological pathways, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The core structure of N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide features a cyclohexyl ring substituted with a cyano group, which is known to influence electronic properties and reactivity. This is further complemented by an acetamide moiety linked to a thioether group that connects to a 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole ring. The presence of such diverse structural elements opens up numerous possibilities for interaction with biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their widespread presence in bioactive molecules. The triazole ring in particular has been extensively studied for its role in drug design, owing to its ability to participate in hydrogen bonding and its stability under various conditions. The incorporation of a phenyl group into the triazole ring enhances its binding affinity and selectivity, making it an attractive scaffold for developing new pharmaceuticals. The compound's potential as an intermediate in the synthesis of more complex molecules also makes it valuable for industrial applications.

The cyano group attached to the cyclohexyl ring introduces polarity and reactivity, which can be exploited for designing molecules with specific biological activities. For instance, the cyano group can engage in hydrogen bonding or act as a leaving group in nucleophilic substitution reactions, facilitating further derivatization. This versatility makes N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide a promising candidate for use in combinatorial chemistry libraries aimed at identifying novel bioactive compounds.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that modulators of biological pathways involving triazole derivatives show promise in treating various diseases, including inflammatory disorders and infectious diseases. The structural features of N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio)acetamide suggest that it could interact with targets involved in these pathways, potentially leading to the development of new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that showcase the synthetic prowess required to construct complex molecular frameworks. Key steps include the formation of the triazole ring through cycloaddition reactions and the subsequent introduction of the thioether and cyano groups through nucleophilic substitution or other coupling techniques. These synthetic strategies highlight the importance of advanced organic chemistry methodologies in developing novel pharmaceuticals.

Recent advancements in computational chemistry have further enhanced the understanding of how N-(1-Cyanocyclohexyl)-2-((5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yll)thio)acetamide interacts with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying key interaction points between the compound and potential receptors or enzymes. These computational approaches have reduced the reliance on empirical screening methods and have accelerated the drug discovery process significantly.

The compound's stability under various conditions is another critical factor that contributes to its appeal as a research tool and potential drug candidate. Studies have shown that derivatives of similar structures maintain their integrity under physiological conditions, suggesting that N-(1-Cyanocyclohexyl)-2-( (5-cyclopropy l - 1 - phen yl - 1 H - 1 , 2 , 4 - tri azol - 3 - yl ) th io ) ac eta m ide may also exhibit good stability upon administration.

Future research directions may explore derivatization strategies to enhance specific properties such as solubility or bioavailability. Additionally, investigating the compound's interactions with cellular components could provide insights into its mechanism of action and potential side effects. These studies would be crucial for translating preclinical findings into clinical applications.

The broader impact of compounds like N-(1-Cyanocyclohexyl)-2-( (5-cyc lo prop y l - 1 - phen yl - 1 H - 1 , 2 , 4 - tri azol - 3 - yl ) th io ) ac eta m ide extends beyond individual research projects. They contribute to the growing body of knowledge about heterocyclic chemistry and its role in medicine. As more scientists delve into understanding these molecules' structures and functions, new opportunities for therapeutic innovation are likely to emerge.

In conclusion, N-(1-Cyanocyclohexyl)-2-( (5-cyc lo prop y l - 1 - phen yl - 1 H - 1 , 2 , 4 - tri azol - 3 - yl ) th io ) ac eta m ide stands as a testament to the ingenuity of modern chemical biology. Its unique structure and potential applications make it a valuable asset in both academic research and industrial development. As our understanding of its properties continues to grow, so too will its significance in advancing medical science.